1,1-Dimethyl-3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]urea

• IUPAC Name: 1,1-dimethyl-3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]urea
• InChI: InChI=1S/C16H20F3N3O2/c1-21(2)15(24)20-13-7-9-22(10-8-13)14(23)11-3-5-12(6-4-11)16(17,18)19/h3-6,13H,7-10H2,1-2H3,(H,20,24)
• InChI Key: KRHHDZNTKIICSR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1CCN(CC1)C(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H20F3N3O2
• Molecular Weight: 343.34 g/mol

Description

“1,1-Dimethyl-3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]urea” is a chemical compound. The name suggests it contains a urea group (NH2-CO-NH2), a trifluoromethyl group (CF3), and a benzoyl group (C6H5CO-), all attached to a piperidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a trifluoromethyl group, a benzoyl group, and a urea group. The exact structure would depend on the positions of these groups on the piperidine ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the urea, benzoyl, and trifluoromethyl groups. These functional groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoromethyl group could potentially increase the compound’s lipophilicity, which might influence its solubility and stability.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.